Cas no 2137426-96-9 (3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one)

• Product Name: 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one
• CAS No: 2137426-96-9
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6197011
• PubChem ID: 165963540
• Update Time: 2025-11-06

3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137426-96-9
• EN300-1158686
• 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one

• Inchi： 1S/C12H21NO2/c1-9-4-5-11(15)7-12(9)13-6-2-3-10(13)8-14/h9-10,12,14H,2-8H2,1H3/t9?,10-,12?/m1/s1
• InChI Key： QFQLYIRFBSRTGU-SQLBVSGCSA-N
• SMILES： OC[C@H]1CCCN1C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one

Recent Advances in the Study of 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one (CAS: 2137426-96-9)

The compound 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one (CAS: 2137426-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one, with particular emphasis on improving its yield and purity. A novel asymmetric synthesis route has been reported, leveraging chiral auxiliaries to achieve high enantiomeric excess. This advancement is critical for ensuring the compound's suitability for further pharmacological evaluation, as enantiopurity often plays a decisive role in biological activity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one exhibits promising inhibitory effects on specific enzymatic targets implicated in neurodegenerative diseases. Notably, the compound has shown selective inhibition of monoamine oxidase B (MAO-B), an enzyme associated with Parkinson's disease. These findings suggest its potential as a lead compound for developing novel MAO-B inhibitors with improved efficacy and safety profiles.

Further investigations into the compound's mechanism of action have revealed its ability to modulate neurotransmitter levels in neuronal cells. Molecular docking studies indicate that the compound binds to the active site of MAO-B with high affinity, forming stable interactions with key amino acid residues. This binding mode is consistent with its observed inhibitory activity and provides a structural basis for future optimization efforts.

Beyond its potential in neurodegenerative diseases, 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one has also been explored for its anti-inflammatory properties. Recent in vivo studies in animal models of inflammation have demonstrated its ability to reduce pro-inflammatory cytokine levels, suggesting a broader therapeutic potential. These findings open new avenues for repurposing the compound in inflammatory and autoimmune disorders.

Despite these promising results, challenges remain in the development of 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one as a therapeutic agent. Pharmacokinetic studies have highlighted the need for improvements in bioavailability and metabolic stability. Current research efforts are focused on structural modifications to address these limitations while preserving the compound's biological activity.

In conclusion, 3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]-4-methylcyclohexan-1-one represents a promising scaffold for drug discovery, with demonstrated activity against multiple therapeutic targets. Ongoing research is expected to further elucidate its potential applications and optimize its pharmacological properties. The compound's unique structural features and diverse biological activities make it a valuable subject for continued investigation in the chemical biology and pharmaceutical fields.